Sirenin (allomyces)

• CAS No.: 19888-27-8
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: (E)-5-[(1S,6R,7R)-4-(hydroxymethyl)-7-methyl-7-bicyclo[4.1.0]hept-2-enyl]-2-methylpent-2-en-1-ol
• InChI: InChI=1S/C15H24O2/c1-11(9-16)4-3-7-15(2)13-6-5-12(10-17)8-14(13)15/h4-6,12-14,16-17H,3,7-10H2,1-2H3/b11-4+/t12?,13-,14+,15-/m0/s1
• InChI Key: OINXOIOKQOPBHT-PZAAXDHLSA-N
• SMILES: CC(=CCCC1(C2C1C=CC(C2)CO)C)CO
• Isomeric SMILES: C/C(=C\CC[C@@]1([C@H]2[C@@H]1C=CC(C2)CO)C)/CO
• Synonyms: sirenin (Allomyces)

Description

Significance of Pheromones in Fungal Reproductive Biology

Pheromones are chemical substances released by an organism that elicit a specific response in another individual of the same species. pearson.comnih.gov In the fungal kingdom, these chemical messengers are crucial for sexual reproduction. nih.govnih.gov They facilitate the location of compatible mating partners, often in aquatic or soil environments where visual cues are absent. davidmoore.org.uk This chemical communication ensures that reproductive efforts are directed towards genetically compatible individuals, thereby promoting successful fertilization and the formation of viable offspring. pearson.com The action of pheromones can range from inducing the formation of reproductive structures to guiding the motile gametes towards each other. britannica.comslideshare.net

Historical Context of Sirenin (B1235053) Discovery and Elucidation in Allomyces

The existence of a chemical attractant in Allomyces was first postulated in the mid-20th century. acs.org In 1958, the American botanist Leonard Machlis provided the first concrete evidence for a sexual hormone in this water mold, which he named Sirenin. wpmucdn.comgovtsciencecollegedurg.ac.in His meticulous work involved demonstrating that the female gametes of Allomyces secrete a substance that attracts the male gametes. wpmucdn.combritannica.com The subsequent years saw intensive efforts to isolate, purify, and characterize this elusive compound. By 1968, through the collaboration of Machlis with organic chemists, the chemical structure of Sirenin was successfully determined. wpmucdn.com This achievement marked a significant milestone, as Sirenin was the first fungal sex hormone to have its structure fully elucidated. wpmucdn.comslideshare.net

Allomyces as a Model Organism for Fungal Chemotaxis and Sexual Reproduction Research

The genus Allomyces has long served as a valuable model organism for studying fundamental biological processes in fungi. researchgate.net Its life cycle, which includes a distinct alternation of generations with both haploid and diploid motile cells, provides a unique system to investigate cellular differentiation and development. researchgate.netannualreviews.org The well-defined and quantifiable chemotactic response of the male gametes to Sirenin makes Allomyces an ideal system for dissecting the mechanisms of chemosensation and directed movement in eukaryotic cells. researchgate.netannualreviews.org Furthermore, the clear sexual dimorphism, with larger, slower-moving female gametes and smaller, more motile male gametes, offers a platform to explore the evolution of anisogamy. researchgate.netbiorxiv.org

Biological Functionality of Sirenin in Allomyces Sexual Reproduction

Role of Sirenin (B1235053) as a Chemotactic Sexual Pheromone

Sirenin functions as a potent chemical attractant, guiding the male gametes to the female gametes to ensure fertilization. wpmucdn.combiologists.combiologydiscussion.comslideshare.net This process is a classic example of chemotaxis in a biological system.

Secretion by Female Gametes and Gametangia

Sirenin is produced and secreted by the female gametes and gametangia of Allomyces. wpmucdn.combiologydiscussion.comwikipedia.organnualreviews.org This secretion begins even before the female gametes are released from their gametangia. wpmucdn.comoup.com The production of this pheromone is a key step in initiating the mating process. biologists.com The female gametes are colorless and larger than the male gametes. annualreviews.org

Attraction of Male Gametes

The primary function of the secreted Sirenin is to attract the motile male gametes. wpmucdn.combiologists.combiologydiscussion.comslideshare.netwikipedia.org Male gametes of Allomyces exhibit a strong chemotactic response to Sirenin, swimming towards the source of the pheromone. wpmucdn.comdavidmoore.org.uk This attraction is highly efficient and ensures that the male gametes can locate the relatively less motile female gametes. wpmucdn.combiologydiscussion.comwikipedia.org Research has shown that male gametes from different species of Allomyces, such as A. macrogynus and A. arbusculus, respond to Sirenin. wpmucdn.comoup.com The male gametes are distinguished by their smaller size and orange color, which is due to the presence of gamma-carotene. wikipedia.org

Gamete Interactions and Syngamy Facilitated by Sirenin

The presence of Sirenin not only attracts male gametes but also modulates their behavior to facilitate the fusion of gametes (syngamy).

Male Gamete Motility Modulation

Sirenin influences the swimming pattern of male gametes. davidmoore.org.uk In the absence of Sirenin, male gametes exhibit a random swimming pattern with frequent stops and changes in direction. davidmoore.org.uk However, in the presence of a Sirenin gradient, their movement becomes more directed. They shorten the runs between turns when moving away from the pheromone source and decrease the number of stops when moving towards it. davidmoore.org.uk This modulation of motility ensures a more direct path to the female gamete. davidmoore.org.uk The chemotactic response is driven by a large influx of calcium ions in the male gametes, which may be mediated by the CatSper channel complex. acs.orgnih.gov

Chemoattractant Gradient Formation

The effectiveness of Sirenin as a chemoattractant relies on the formation of a concentration gradient. wikipedia.org The female gametes are described as sluggish and tend to remain in the vicinity of the female gametangia after release. wikipedia.org This limited movement helps in establishing a strong and stable concentration gradient of Sirenin, with the highest concentration closest to the female gamete. wikipedia.org The male gametes then navigate this gradient to locate the female gamete for fertilization. benthamopen.com

Context of Anisogamy in Allomyces Mating Systems

The sexual reproduction in Allomyces is characterized by anisogamy, a form of sexual reproduction involving the fusion of two dissimilar gametes. biologydiscussion.comwikipedia.organnualreviews.org In this system, the female gametes are larger and less motile, while the male gametes are smaller and more motile. biologydiscussion.comwikipedia.orgbiorxiv.org The evolution of anisogamy is thought to be linked to the development of more efficient chemotactic systems. annualreviews.org The production of a potent chemoattractant like Sirenin by the larger, less mobile female gamete is a key adaptation in this context, ensuring a high probability of fertilization. wikipedia.organnualreviews.org The male gametes, in turn, have evolved a high sensitivity to Sirenin, being able to detect it at very low concentrations. davidmoore.org.ukacs.orgnih.gov While female gametes secrete Sirenin, male gametes are known to produce a complementary pheromone called parisin. wpmucdn.comwikipedia.org This reciprocal signaling further underscores the complexity and efficiency of the Allomyces mating system. wpmucdn.com

Overview of Terpenoid Biosynthesis in Fungi

Terpenoids, also known as isoprenoids, represent the largest and most diverse class of natural products. rsc.org In fungi, these compounds are synthesized from simple, five-carbon (C5) building blocks: isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). nih.govsjtu.edu.cn The biosynthesis of these precursors is a fundamental process that fuels the production of a vast array of molecules with varied biological functions. tandfonline.comnih.gov

The general pathway involves the sequential condensation of these C5 units by enzymes known as prenyltransferases to form linear isoprenoid diphosphates of varying lengths. nih.gov These precursors are then transformed by terpene cyclases into the diverse cyclic skeletons that characterize different terpenoids. rsc.org Terpenes are classified based on the number of C5 units they contain. nih.gov Sirenin, with its 15-carbon skeleton, is classified as a sesquiterpene. researchgate.netbiorxiv.org Fungi are known to produce a wide range of terpenoids, with sesquiterpenes (C15), diterpenes (C20), and triterpenes (C30) being the most common. nih.gov

Involvement of the Mevalonate (B85504) Pathway in Sirenin Production

In fungi, the universal precursors for terpenoids, IPP and DMAPP, are synthesized exclusively through the mevalonate (MVA) pathway. sjtu.edu.cnresearchgate.net This metabolic route begins with the condensation of two molecules of acetyl-coenzyme A (acetyl-CoA). tandfonline.comwikipedia.org Research indicates that the MVA pathway is responsible for producing the precursors required for sirenin biosynthesis in Allomyces. biorxiv.orgbiorxiv.org The synthesis of sirenin, a sesquiterpene, is dependent on the intermediates generated through this pathway. biorxiv.org This connection highlights the MVA pathway's crucial role not only in primary metabolism but also in the production of specialized secondary metabolites that mediate critical life processes like sexual reproduction in Allomyces. biorxiv.org

The process starts with acetyl-CoA and proceeds through several enzymatic steps to produce (R)-mevalonate. wikipedia.org This upper part of the pathway is a common feature in eukaryotes, archaea, and some bacteria. wikipedia.org The subsequent steps, known as the lower mevalonate pathway, convert mevalonate into the final C5 units, IPP and DMAPP, which are then ready for the synthesis of more complex isoprenoids like sirenin. researchgate.netwikipedia.org

Enzymatic Steps and Precursor Molecules

The biosynthesis of sirenin is believed to proceed via the C15 intermediate, farnesyl pyrophosphate (FPP). annualreviews.orgdavidmoore.org.uk FPP is the direct precursor for all sesquiterpenes in fungi. tandfonline.com It is formed by the sequential head-to-tail condensation of two molecules of IPP with one molecule of DMAPP, a reaction catalyzed by FPP synthase.

While the exact enzymatic steps that convert FPP to the final sirenin structure in Allomyces have not been fully elucidated, the process is understood to involve a specialized terpene cyclase. researchgate.netbiorxiv.org This enzyme would catalyze the complex cyclization of the linear FPP molecule to form the characteristic bicyclic [4.1.0] heptane (B126788) core of sirenin. Subsequent modifications by other enzymes, such as hydroxylases, would then install the two hydroxyl groups to yield the final, biologically active pheromone.

The foundational steps leading to the FPP precursor follow the established mevalonate pathway, as detailed in the table below.

Table 1: Key Intermediates and Enzymes of the Mevalonate Pathway

Step	Substrate	Enzyme	Product
1	Acetyl-CoA (x2)	Acetoacetyl-CoA thiolase	Acetoacetyl-CoA
2	Acetoacetyl-CoA + Acetyl-CoA	HMG-CoA synthase	3-Hydroxy-3-methylglutaryl-CoA (HMG-CoA)
3	HMG-CoA	HMG-CoA reductase	Mevalonate
4	Mevalonate	Mevalonate kinase	Mevalonate-5-phosphate
5	Mevalonate-5-phosphate	Phosphomevalonate kinase	Mevalonate-5-diphosphate
6	Mevalonate-5-diphosphate	Diphosphomevalonate decarboxylase	Isopentenyl diphosphate (IPP)
7	Isopentenyl diphosphate (IPP)	IPP isomerase	Dimethylallyl diphosphate (DMAPP)
8	IPP + DMAPP	Geranyl diphosphate synthase	Geranyl diphosphate (GPP)
9	GPP + IPP	Farnesyl diphosphate synthase	Farnesyl diphosphate (FPP)

Genetic Determinants of Sirenin Biosynthesis

While the specific genes encoding the complete sirenin biosynthetic pathway have not been fully characterized, transcriptome analysis of Allomyces has provided significant clues. biorxiv.orgbiorxiv.org Studies comparing anisogamous (producing gametes of different sizes, like Allomyces) and isogamous species have identified orthologs of several genes involved in the mevalonate pathway that are expressed in anisogamous strains. biorxiv.org This suggests that these genes are likely involved in producing the precursors for gamete-specific traits, including the synthesis of the female pheromone sirenin. biorxiv.orgbiorxiv.org

The expression of genes related to sterol metabolism has also been noted, which is significant as sterol synthesis also utilizes the mevalonate pathway, pointing to a shared metabolic origin for these compounds. biorxiv.orgbiorxiv.org The identification of these genetic components provides a foundation for future research to isolate and characterize the specific terpene cyclase and modifying enzymes responsible for converting FPP into sirenin.

Table 2: Putative Genetic Determinants for Sirenin Biosynthesis Identified in Allomyces

Gene Ortholog	Putative Function in Sirenin Biosynthesis	Source
HMG-CoA synthase	Catalyzes an early step in the mevalonate pathway to produce HMG-CoA.	biorxiv.org
Mevalonate kinase	Phosphorylates mevalonate, a key step in the pathway.	biorxiv.org
Phosphomevalonate kinase	Performs the second phosphorylation of the mevalonate intermediate.	biorxiv.org
Diphosphomevalonate decarboxylase	Catalyzes the final step in the formation of the C5 isoprene (B109036) unit, IPP.	biorxiv.org
Sterol metabolism enzymes	Potentially involved in later modification steps or represent a related, co-regulated pathway.	biorxiv.orgbiorxiv.org

Biosynthesis of Sirenin

The biosynthetic pathway of Sirenin (B1235053) in Allomyces is thought to involve terpenoid precursors, likely originating from the mevalonate (B85504) pathway. researchgate.netbiorxiv.org It is believed to be derived from farnesyl pyrophosphate. davidmoore.org.uk The genes and enzymes specifically involved in the synthesis of Sirenin are still under investigation, but it is known that the female gametes are responsible for its production. researchgate.netbiorxiv.org

Molecular Mechanisms of Sirenin Perception and Signal Transduction

Gamete Membrane Receptors for Sirenin (B1235053)

The initial event in sirenin perception is its binding to specific receptors on the plasma membrane of the male gamete. davidmoore.org.uk While the exact protein that serves as the primary binding site for sirenin has not been formally isolated and characterized, it is unequivocally established that male gametes possess membrane-bound receptors that are exquisitely sensitive to sirenin, capable of detecting it at picomolar concentrations (as low as 10 pM). davidmoore.org.ukacs.org Research indicates that these receptors are part of a complex signal transduction apparatus. davidmoore.org.uk The current understanding points towards a system where the perception of the sirenin molecule is tightly coupled to the activation of ion channels, which are responsible for the subsequent intracellular signaling cascade. davidmoore.org.ukacs.org The absence of a response to sirenin in female gametes demonstrates the high specificity of these receptors, which are exclusively expressed on the male cells. govtsciencecollegedurg.ac.in

Intracellular Signaling Cascades Triggered by Sirenin

Upon binding of sirenin to its membrane receptor, a series of intracellular events is initiated, converting the external chemical cue into a physiological response. This signal transduction is primarily mediated by a rapid and significant change in the intracellular concentration of calcium ions. acs.org

A key, well-documented response to sirenin is the stimulation of a large influx of calcium ions (Ca²⁺) from the external environment into the male gamete's cytoplasm. davidmoore.org.ukacs.orgbiologists.com This Ca²⁺ uptake is a critical requirement for the chemotactic response. biologists.com The influx of calcium acts as a crucial second messenger, translating the pheromone signal into a change in cellular behavior. davidmoore.org.ukbiologists.com The regulation of this influx is directly tied to the concentration of sirenin perceived by the gamete, allowing the cell to navigate along the pheromone gradient. davidmoore.org.uk Evidence suggests that this calcium signaling plays a regulatory role not only in chemotaxis but also potentially in preparing the gamete for fusion with the female cell. biologists.combiorxiv.org

Compelling evidence suggests that the channel responsible for the sirenin-induced calcium influx is a homolog of the Cation Channel of Sperm (CatSper). acs.orgbiorxiv.org The CatSper channel complex is well-studied in mammals, where it is essential for sperm hyperactivation and fertility, mediating Ca²⁺ influx in response to stimuli like the hormone progesterone (B1679170). acs.orgbiorxiv.orgresearchgate.net

Genomic studies have revealed that the basal fungus Allomyces macrogynus possesses multiple genes encoding homologs of the CatSper channel subunits. oup.comoup.combiorxiv.org This discovery was significant because the CatSper complex was previously thought to be an innovation specific to animals. oup.comoup.com A. macrogynus is unique in having more than the four typical CatSper α subunits found in animals. oup.comoup.com Transcriptomic analyses have confirmed the expression of these CatSper homologs during the sexual stage of Allomyces, supporting their involvement in gamete interaction. biorxiv.orgbiorxiv.org

Remarkably, research has demonstrated that synthetic sirenin can directly activate the human CatSper channel complex, causing a concentration-dependent increase in intracellular Ca²⁺ in human sperm. acs.orgbiorxiv.orgresearchgate.net This cross-kingdom activation underscores a deep evolutionary conservation of the channel's function. acs.org Although it is not yet definitively proven in vivo that these specific channels are the sole mediators of the sirenin response in Allomyces, their presence and the functional evidence strongly implicate them as the primary conduits for the essential calcium influx. acs.orgoup.comoup.com

Table 1: Putative CatSper Homologs Identified in Allomyces

Subunit Family	Status in Allomyces macrogynus	Implicated Function
CatSper α (Alpha)	Multiple copies identified in the genome. oup.comoup.com	Pore-forming subunits of the ion channel.
CatSper β (Beta)	Homologs expressed during the sexual stage. biorxiv.org	Auxiliary subunit, important for channel trafficking and function.
CatSper γ (Gamma)	Homologs expressed during the sexual stage. biorxiv.org	Auxiliary subunit, involved in channel regulation.
CatSper δ (Delta)	Homologs expressed during the sexual stage. biorxiv.org	Auxiliary subunit, contributes to the channel complex.

The influx of Ca²⁺ through putative CatSper channels acts as the direct trigger for altering the male gamete's motility. davidmoore.org.uk The physiological response is a modification of the flagellar beating pattern, which results in a change to the gamete's swimming trajectory. davidmoore.org.ukbenthamopen.com

In the absence of a sirenin gradient, male gametes typically swim in wide arcs interspersed with brief, jerky tumbling movements. davidmoore.org.uk When a gamete's membrane receptors detect sirenin, the resulting intracellular calcium surge influences the flagellar motor to:

Reduce the arc length of its swimming path. davidmoore.org.uk

Increase the frequency of tumbling. davidmoore.org.uk

This altered swimming behavior, characterized by shorter, straighter runs and more frequent reorientations, prevents the gamete from swimming away from the pheromone source. As the gamete moves up the concentration gradient and gets closer to the female gamete, the arcing motion disappears and the tumbling becomes more exaggerated. davidmoore.org.uk This ensures the gamete remains in the vicinity of the female, dramatically increasing the probability of a successful collision and syngamy. davidmoore.org.uk The influx of Ca²⁺ may also play a role in preparing the gamete membrane for fusion by causing changes in the underlying microfilament structure. biologists.com

Putative Cation Channel of Sperm (CatSper) Homologs in Allomyces

Comparative Analysis of Chemosensory Transduction Mechanisms

The chemosensory pathway in Allomyces provides a fascinating window into the deep evolutionary origins of sexual signaling. The mechanism shows remarkable conservation with signaling systems found in animals, which diverged from fungi over a billion years ago. acs.orgoup.com

The most striking comparison is between the function of sirenin in Allomyces and the hormone progesterone in human sperm. acs.orgbiorxiv.org Both are chemical cues released by the female gamete (or surrounding cells) that act on the male gamete to elicit a physiological response crucial for fertilization. acs.org

In Allomyces , the pheromone sirenin is proposed to bind to a receptor system that activates fungal CatSper homologs , leading to Ca²⁺ influx and chemotaxis. davidmoore.org.ukacs.orgbiorxiv.org

In humans , the hormone progesterone binds to and activates the CatSper channel , leading to Ca²⁺ influx that is essential for sperm hyperactivation. acs.orgresearchgate.net

The fact that sirenin, a fungal sesquiterpene, can activate the human CatSper channel is powerful evidence that the channel's role as a chemosensory-gated modulator of Ca²⁺ for reproduction is an ancient, conserved mechanism that predates the divergence of the animal and fungal kingdoms. acs.orgbiorxiv.orgbiorxiv.org This suggests that the fundamental components of this signaling cascade—a chemical attractant, a specific receptor-channel complex, and a calcium-mediated change in motility—were established early in the evolution of eukaryotes and have been adapted for sexual reproduction across different lineages. oup.combiorxiv.org

Structure Activity Relationships Sar of Sirenin and Its Analogs

Design and Synthesis of Sirenin (B1235053) Analogs for SAR Studies

The unique and complex structure of Sirenin, an oxygenated sesquiterpene with a [4.1.0] bicyclic ring system and two allylic hydroxyl groups, has made it a compelling target for chemical synthesis. acs.org The development of synthetic routes has been crucial for producing not only the natural pheromone but also a variety of analogs necessary for structure-activity relationship (SAR) studies. acs.orgoncodesign-services.comstudysmarter.co.uk These studies systematically modify the Sirenin molecule to probe which structural features are essential for its chemoattractant activity on male gametes of Allomyces macrogynus. nih.govnih.gov

A notable achievement in this area was the development of a total synthesis of Sirenin that also yielded a variety of other analogs. nih.gov These synthetic efforts have been instrumental in identifying which parts of the molecule can be modified or even removed without losing biological activity. nih.govresearchgate.net

Identification of Essential Structural Features for Biological Activity

Through the biological testing of synthesized analogs, researchers have pinpointed several structural features of Sirenin that are critical for its pheromonal activity. oncodesign-services.comannualreviews.org

Key findings from SAR studies include:

Terminal Hydroxymethyl Group: The primary hydroxyl group located on the aliphatic side chain is considered a mandatory requirement for biological activity. acs.orgresearchgate.net Its removal or significant alteration leads to a substantial loss of chemoattractant function.

Hydrophobic Core: The presence of a hydrophobic group at the opposite end of the molecule from the hydroxymethyl group is also essential. acs.org This suggests that a balance between hydrophilic and hydrophobic regions is necessary for the molecule to interact effectively with its receptor.

Interestingly, studies have shown that the hydroxymethyl group attached to the six-membered ring of the bicyclic system is not essential for biological activity at physiological concentrations. nih.govresearchgate.net In fact, a synthetic monohydroxy analog, lacking this group, was found to exhibit a threshold concentration for gamete attraction identical to that of racemic Sirenin (10 picomolar). nih.govresearchgate.net This discovery highlights that not all functional groups of the natural product are indispensable for its primary biological function.

The following table summarizes the activity of key Sirenin analogs:

Compound	Modification	Biological Activity Threshold	Reference
(±)-Sirenin	Racemic mixture of the natural product	10 pM	nih.govresearchgate.net
Monohydroxy analog	Lacks the hydroxymethyl group on the bicyclic ring	10 pM	nih.govresearchgate.net
Benzyl (B1604629) ether analog	Hydroxymethyl group on the side chain replaced with a benzyl ether	10 mM (106-fold decrease)	researchgate.net

Stereochemical Requirements for Pheromone Activity

The stereochemistry of Sirenin is a critical determinant of its biological activity. annualreviews.org The natural pheromone is a specific stereoisomer, and its activity is highly dependent on this precise three-dimensional arrangement of atoms. annualreviews.org

Studies on different stereoisomers of Sirenin have demonstrated that the biological system is highly specific. annualreviews.org In many cases, only a single enantiomer of a chiral pheromone is bioactive, while its mirror image (opposite enantiomer) is inactive. nih.gov For Sirenin, it has been shown that natural l-sirenin is the active form, and other stereoisomers are essentially devoid of activity at physiological concentrations. nih.govannualreviews.org This strict stereochemical requirement underscores the specificity of the interaction between the pheromone and its receptor, akin to a lock and key mechanism. annualreviews.org The synthesis of specific enantiomers is therefore crucial for accurately studying and understanding the pheromone's biological role.

Hydrophilic and Hydrophobic Group Contributions to Activity

The biological activity of Sirenin and its analogs is governed by a delicate balance between hydrophilic and hydrophobic groups within the molecule. nih.govresearchgate.netnih.gov This balance is essential for the molecule's transport to and interaction with the target receptor on the male gametes. nih.gov

Hydrophilic Groups: The primary hydroxyl group on the side chain is a key hydrophilic feature essential for activity. acs.orgresearchgate.net This group likely participates in crucial hydrogen bonding interactions with the receptor. nih.gov

Hydrophobic Groups: The hydrocarbon backbone of the bicyclic ring system and the side chain constitute the hydrophobic part of the molecule. acs.orgresearchgate.net This region is also critical for activity, suggesting that hydrophobic interactions play a significant role in receptor binding. acs.org

The importance of this hydrophilic-hydrophobic balance is highlighted by the dramatic loss of activity when the primary hydroxyl group is replaced with a much larger, more hydrophobic benzyl ether group. researchgate.net This modification likely disrupts the optimal balance, hindering the molecule's ability to bind effectively to its receptor. researchgate.net The general principle is that the spatial arrangement and nature of both hydrophilic and hydrophobic moieties dictate the molecule's ability to interact with biological membranes and receptors. nih.gov

Ecological and Evolutionary Perspectives of Sirenin

Role of Sirenin (B1235053) in Aquatic Fungal Ecosystems

Sirenin is a pivotal chemical mediator in the life cycle of the aquatic fungus Allomyces, a member of the phylum Blastocladiomycota. researchgate.netncf.edu In these freshwater environments, sexual reproduction depends on the successful fusion of motile male and female gametes. slideshare.net The female gametes of species like Allomyces macrogynus synthesize and release sirenin into the surrounding water. slideshare.netacs.org This molecule acts as a potent chemoattractant, or sex pheromone, creating a chemical gradient that guides the actively swimming, uniflagellate male gametes towards the more sluggish female gametes. slideshare.netannualreviews.org

This chemotactic mechanism is remarkably sensitive, with male gametes exhibiting a response at concentrations as low as 10 picomolar. acs.orgnih.gov The process ensures the efficient meeting of gametes for fertilization in a dilute aquatic medium, a critical function for reproductive success. annualreviews.org The role of sirenin is a classic example of chemical signaling orchestrating a fundamental biological process within an ecosystem. Beyond its primary role in attraction, the pheromone triggers a significant influx of calcium ions into the male gamete, a key step in the signaling cascade that modulates its swimming pattern. acs.orgnih.gov Aquatic fungi, including Allomyces, are integral to freshwater ecosystems, primarily contributing to the decomposition of organic matter like leaf litter and wood. mdpi.comresearchgate.netcentreecotox.ch By ensuring the propagation of these fungi, sirenin indirectly supports these crucial nutrient cycling processes. mdpi.comcentreecotox.ch

Evolutionary Conservation of Gamete Attractants

The specificity of sirenin's biological activity points to a highly conserved and co-evolved ligand-receptor system. Research has confirmed that the stereochemistry of sirenin is critical for its function. While several stereoisomers have been synthesized, only the naturally occurring l-sirenin shows significant biological activity at physiological concentrations. annualreviews.org This specificity indicates that the receptor on the male gamete has a precise three-dimensional structure that is conserved within the species.

Studies using various structural analogs of sirenin have further illuminated the conserved features necessary for chemoattraction. nih.govresearchgate.net These investigations revealed that while the hydroxymethyl group on the six-membered ring is not absolutely essential, a delicate balance between hydrophilic hydroxyl groups and hydrophobic hydrocarbon portions of the molecule is required for any level of biological activity. nih.gov For instance, a synthetic monohydroxy analog was found to have a threshold concentration for attraction identical to that of natural sirenin (10 picomolar), demonstrating that certain structural modifications are tolerated while others abolish activity. nih.govresearchgate.net This high degree of structural requirement for function is a hallmark of conserved signaling pathways, where the signaling molecule and its corresponding receptor have evolved in tandem to maintain the fidelity of the communication system.

Sirenin in the Context of Fungal Sex Hormone Evolution

Sirenin holds a significant place in the history of biology as the first fungal sex hormone to be chemically identified and synthesized. slideshare.netannualreviews.orgepa.gov Its discovery and characterization paved the way for understanding chemical communication in fungi. The evolution of sex hormones in fungi reveals a remarkable diversity of chemical structures used for regulating sexual reproduction. slideshare.net

Fungal pheromones are generally species-specific and tailored to the organism's environment and mode of reproduction. annualreviews.org Sirenin is a sesquiterpenoid, a C15 compound derived from the isoprenoid pathway. nih.govnaturalproducts.net This contrasts with other well-studied fungal sex hormones, such as:

Antheridiol and Oogoniol: Steroidal hormones found in the water mold Achlya (Oomycota), which regulate the development of male and female reproductive structures. slideshare.netbiologydiscussion.com

Trisporic acid: A C18 carotenoid derivative that functions as the primary sex pheromone in the Mucorales (e.g., Mucor mucedo), coordinating the development of zygophores. slideshare.netbiologydiscussion.com

Yeast α-factor: A short peptide pheromone in Saccharomyces cerevisiae that induces mating preparations in the opposite mating type. slideshare.net

This chemical diversity, from terpenoids to steroids and peptides, illustrates that different fungal lineages have independently evolved distinct classes of molecules to solve the common problem of mate recognition and coordination. Sirenin's evolution as a volatile, water-soluble sesquiterpene is an adaptation for its function as a diffusible attractant in an aquatic environment. slideshare.netannualreviews.org

Divergence and Convergence in Pheromone Signaling across Opisthokonts

The Opisthokonta is a major eukaryotic supergroup that includes both fungi and animals. nih.gov The study of pheromone signaling across this group reveals fascinating instances of both divergent and convergent evolution. nih.govbiorxiv.org Fungal and animal signaling systems diverged from a common ancestor, yet in some cases have converged on similar molecular solutions for cell-to-cell communication.

A striking example of a deeply conserved signaling mechanism is the interaction of sirenin with sperm ion channels. Research has shown that sirenin can activate the human Cation channel of Sperm (CatSper), a key ion channel complex essential for sperm hyperactivation and fertility. acs.orgacs.org In mammals, CatSper is activated by the steroid hormone progesterone (B1679170). researchgate.net The fact that sirenin, a fungal sesquiterpenoid, can also activate this channel—albeit at much higher concentrations than required for Allomyces—suggests that the fundamental ligand-binding or activation domain of this channel has been conserved for over a billion years, since the divergence of fungi and animals. acs.orgbiorxiv.org This points to a shared ancestral mechanism for gamete chemotaxis and activation within the opisthokonts.

The evolution of mating-type (MAT) loci, which often control pheromone and receptor gene expression, is another area of active research. nih.govfrontiersin.orgnih.gov While the specific pheromones (like sirenin) and their receptors have diversified significantly between fungal lineages and between fungi and animals, the underlying logic of a self/non-self recognition system to promote outcrossing is a conserved feature. nih.govresearchgate.net

Genomic Insights into the Evolution of Anisogamy and Pheromone Production in Allomyces

The genus Allomyces provides a unique model for studying the evolution of anisogamy (the state of having gametes of different sizes) from an ancestral isogamous state (gametes of equal size). researchgate.netbiorxiv.orgresearchgate.net Transcriptomic studies comparing isogamous and anisogamous species of Allomyces have provided significant insights into the genetic changes accompanying this transition. biorxiv.orgbiorxiv.org

Phylogenetic analysis indicates that anisogamy is a derived trait that likely evolved a single time within the Allomyces lineage. researchgate.netbiorxiv.orgresearchgate.net The evolution of anisogamy is intrinsically linked to the evolution of sex-specific roles, including the production of pheromones by one gamete type. Genome and transcriptome analyses of A. macrogynus have identified orthologs of genes involved in sterol and terpenoid metabolism that are specifically upregulated in female gametes. researchgate.netbiorxiv.org This provides a direct genomic link to the biosynthesis of the sesquiterpenoid pheromone, sirenin, suggesting that the evolution of the sirenin production pathway was a key step in the development of female-specific traits.

Furthermore, these studies have revealed that Allomyces expresses homologs of genes known to be involved in sex determination and gamete function in animals, such as humans and Drosophila. biorxiv.orgresearchgate.netbiorxiv.org For example, homologs of the CatSper ion channel, the target of sirenin, have been identified in the Allomyces genome. biorxiv.org The expression of these conserved genes in a basal fungus highlights the deep evolutionary roots of the genetic toolkit for sexual reproduction and dimorphism that is shared across the opisthokonts. biorxiv.orgbiorxiv.org

Data Table: Sirenin Research Findings

Attribute	Finding	Source(s)
Organism	Allomyces macrogynus, Allomyces arbuscula	acs.orgbiologydiscussion.com
Chemical Class	Oxygenated Sesquiterpenoid	acs.orgnih.govbiologydiscussion.com
Molecular Formula	C₁₅H₂₄O₂	nih.gov
Function	Chemoattractant for male gametes (Sex Pheromone)	slideshare.netacs.organnualreviews.org
Producer	Female gametes and gametangia	slideshare.netacs.org
Mechanism of Action	Induces Ca²⁺ influx in male gametes, likely via CatSper channel homologs	researchgate.netacs.orgbiorxiv.org
Biological Activity Threshold	10 picomolar	acs.orgnih.govresearchgate.net
Active Isomer	l-sirenin	annualreviews.org
Evolutionary Significance	First fungal sex hormone identified; demonstrates deep evolutionary conservation of gamete signaling with animals	slideshare.netacs.orgbiorxiv.org

Table of Mentioned Chemical Compounds

Methodological Approaches in Sirenin Research

Bioassay Systems for Chemotactic Activity Measurement

The primary method for measuring the chemotactic activity of sirenin (B1235053) involves observing the attraction of motile male gametes of Allomyces. A common bioassay system involves calibrating the test environment with synthetic, racemic sirenin, which has been shown to exhibit a threshold concentration for attracting male gametes at an applied concentration of 10 picomolar (pM). researchgate.netnih.gov This calibration provides a baseline for assessing the activity of other compounds. In these assays, the clustering of male gametes around a source of the test substance, such as a cellophane base soaked in the test solution and immersed in water containing the gametes, indicates a positive chemotactic response. slideshare.net

The movement of male gametes in response to a sirenin gradient has been described as being analogous to bacterial chemotaxis. annualreviews.org When swimming toward a source of sirenin, such as female gametes, male gametes exhibit longer, slightly curved runs. annualreviews.org If they swim away from the source, they perform more frequent "jerks" or changes in direction until their path is corrected toward the attractant. annualreviews.org This behavior can be quantified to assess the potency of sirenin and its analogs. For instance, studies have successfully used this bioassay to test synthetic analogs, identifying a monohydroxy analog that demonstrated a biological activity threshold of 10 pM, identical to that of racemic sirenin. researchgate.netnih.gov In contrast, other analogs only showed activity at much higher concentrations, typically 1 micromolar (µM) or greater, highlighting the specificity of the chemotactic response. researchgate.netnih.gov

Bioassay Parameter	Description	Source(s)
Test Organism	Male gametes of Allomyces macrogynus or Allomyces arbusculus.	researchgate.netwpmucdn.com
Principle	Measurement of the directed movement (chemotaxis) of male gametes towards a chemical gradient of sirenin or its analogs.	annualreviews.org
Positive Response	Clustering of male gametes around the chemical source; observation of directed swimming patterns (long runs towards the source). slideshare.netannualreviews.org	slideshare.netannualreviews.org
Calibration Standard	Synthetic, racemic sirenin.	researchgate.netnih.gov
Reported Threshold	10 picomolar (pM) for racemic sirenin and highly active analogs. researchgate.netnih.gov	researchgate.netnih.gov

Advanced Spectroscopic and Chromatographic Techniques for Identification and Quantification

The isolation and characterization of sirenin, an oxygenated sesquiterpene with a unique bicyclic [4.1.0] ring system, were accomplished through a combination of chromatographic and spectroscopic methods. acs.org Techniques such as flash column chromatography are essential for purifying the compound from biological extracts or synthetic reaction mixtures. acs.org

Gas chromatography coupled with mass spectrometry (GC-MS) has been a key tool for both identification and structural elucidation. Spectroscopic data from nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy were crucial in determining the complex structure of sirenin. nih.gov Modern NMR techniques, including 1H NMR, 13C NMR, and specialized methods like 17F NMR for analyzing derivatives such as Mosher esters, have been used to confirm the structure and stereochemistry of synthetically produced sirenin. acs.org For example, 1H NMR analysis of the C7 methyl group and 17F NMR analysis of the (R)- and (S)-Mosher bis-esters of synthetic sirenin indicated a high diastereomeric ratio, confirming the stereochemical integrity of the synthetic product. acs.org High-resolution mass spectrometry (HRMS) provides precise mass data, further confirming the elemental composition of the molecule. acs.org The spectroscopic data of synthetic sirenin have been shown to be in excellent agreement with the data reported for the naturally isolated product. acs.orgnih.gov

Technique	Application in Sirenin Research	Key Findings/Data	Source(s)
Flash Chromatography	Purification of sirenin and its synthetic intermediates.	Isolation of aldehyde intermediates and final product.	acs.org
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation and identification of sirenin.	Confirmed the presence and purity of sirenin in samples.	nih.gov
Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, 17F)	Structural elucidation and stereochemical analysis.	Confirmed structure and high diastereomeric ratio (e.g., 96:4) of synthetic sirenin via Mosher ester analysis. acs.org	acs.org
High-Resolution Mass Spectrometry (HRMS)	Accurate mass determination to confirm elemental composition.	e.g., C13H20Na1O2 [M+Na]+: Calculated 231.1356, Found 231.1355. acs.org	acs.org
Optical Rotation	Confirmation of enantiomeric purity.	Synthetic sirenin [α]D22 –45.6 matched the natural product's value of [α]D22 –45.0. acs.org	acs.org

Genetic Manipulation and Transcriptomic Analyses in Allomyces

Research into the genetic underpinnings of sirenin biosynthesis and response in Allomyces has utilized transcriptomic approaches to identify genes involved in sexual differentiation and pheromone pathways. By sequencing the transcriptomes of different Allomyces isolates, researchers have identified genes that are uniquely expressed in anisogamous (male/female) species compared to isogamous ones. biorxiv.org

These analyses have revealed orthologs of genes involved in sterol and terpenoid metabolism, which are believed to be part of the sirenin biosynthetic pathway. biorxiv.orgresearchgate.net Specifically, genes for enzymes in the mevalonate (B85504) pathway and terpene synthases show expression patterns consistent with a role in producing the sesquiterpene structure of sirenin. biorxiv.orgbiorxiv.org Furthermore, transcriptomics has identified homologs of the CatSper ion channel in Allomyces, which are implicated in the Ca2+ influx that occurs in response to sirenin. biorxiv.orgoup.com While direct genetic manipulation techniques like targeted gene knockout remain challenging in Allomyces, these transcriptomic studies provide a powerful tool for identifying candidate genes for further investigation. db-thueringen.de Comparative genomics and analysis of expressed sequence tags (ESTs) have helped to build a picture of the conserved signaling pathways, including MAP kinase cascades, that are likely activated by sirenin. plos.orgplos.org

Method	Focus of Study	Key Findings	Source(s)
Transcriptome Sequencing (RNA-seq)	Comparing gene expression between isogamous and anisogamous Allomyces species.	Identified unique transcripts in anisogamous species, including those for sterol metabolism potentially involved in sirenin synthesis. biorxiv.org	biorxiv.orgbiorxiv.org
Comparative Genomics	Identifying conserved genes related to sexual reproduction and pheromone response.	Found homologs for the CatSper ion channel and MAP kinase pathway components. biorxiv.orgoup.complos.org	biorxiv.orgoup.complos.org
Homology Searching	Finding genes related to pheromone biosynthesis pathways from other fungi.	Orthologs of enzymes in the mevalonate pathway and terpene synthases were identified. biorxiv.orgresearchgate.net	biorxiv.orgresearchgate.net

Synthetic Chemistry Approaches for Sirenin and Analog Production

The complex and unique structure of sirenin has made it an attractive target for total synthesis by organic chemists. acs.org Several synthetic routes have been developed since its structure was elucidated. acs.orgorganicchemistrydata.org An early and notable synthesis was developed by Kitahara, which, despite being a key route, suffered from low yields in the crucial cyclopropanation step. acs.orgnih.gov More recent efforts have focused on optimizing this synthesis. For example, modifications to the cyclopropanation substrate, such as using a more sterically hindered isopropyl ester instead of a methyl ester, improved the reaction's yield and facilitated the separation of isomers. researchgate.net

Synthetic Approach	Starting Material	Key Steps	Overall Yield	Source(s)
Corey Synthesis	Not specified in results	Details not specified	Not specified	organicchemistrydata.org
Kitahara Synthesis (and optimization)	(S)-perillic acid	Epoxidation, NaH-mediated cyclopropanation, Wittig reactions, Horner-Wadsworth-Emmons olefination, DIBAL-H reduction.	8% (optimized route)	acs.orgnih.govresearchgate.net
Analog Synthesis	Varies	Modification of key functional groups on the sirenin scaffold.	Not specified	researchgate.netnih.gov

Electrophysiological and Calcium Imaging Techniques for Signaling Studies

The signaling cascade initiated by sirenin in Allomyces male gametes involves a significant influx of calcium ions (Ca2+). nih.govresearchgate.netbiologists.com This has been studied using calcium imaging and electrophysiological techniques. Calcium imaging, often employing calcium-specific fluorescent dyes like Fluo-4-AM, allows for the real-time visualization and measurement of changes in intracellular calcium concentration ([Ca2+]i) upon stimulation with sirenin. researchgate.net These assays demonstrate that sirenin evokes a large and rapid calcium influx in the motile gametes. nih.govresearchgate.net

Interestingly, studies have shown that sirenin can also activate the human CatSper (cation channel of sperm) complex. researchgate.netnih.gov This has been confirmed using whole-cell patch-clamp electrophysiology on human sperm, which directly measures the ion currents across the cell membrane. researchgate.netnih.govresearchgate.net In these experiments, applying sirenin elicited an inward current followed by an outward current, characteristic of CatSper activation. researchgate.net While the receptor for sirenin in Allomyces has not been definitively identified, the crucial role of Ca2+ influx is well-established, and it is hypothesized that a fungal CatSper-like channel is involved. acs.orgnih.govoup.com These techniques are vital for dissecting the downstream signaling events that translate the detection of the sirenin pheromone into a directed chemotactic response. nih.govfrontiersin.org

Technique	System Studied	Measurement	Key Findings	Source(s)
Calcium Fluorescence Imaging (e.g., Fluo-4-AM)	Allomyces gametes, Human sperm	Changes in intracellular Ca2+ concentration ([Ca2+]i).	Sirenin evokes a large, concentration-dependent Ca2+ influx. nih.govresearchgate.net	nih.govresearchgate.net
Whole-Cell Patch-Clamp Electrophysiology	Human sperm	Ion currents across the cell membrane (ICatSper).	Sirenin directly activates the CatSper channel, producing measurable currents. researchgate.netnih.govresearchgate.net	researchgate.netnih.govresearchgate.net

Future Directions in Sirenin Research

Elucidation of Undiscovered Receptors and Signaling Components

A primary objective in sirenin (B1235053) research is the definitive identification and characterization of its cognate receptor(s) on the male gamete. Despite decades of study, the specific molecule that binds sirenin remains elusive. researchgate.net It is known that sirenin induces a significant influx of calcium ions (Ca2+) into the male gamete, a critical step for chemotaxis. acs.orgnih.govacs.org This has led to the hypothesis that the receptor may be a type of ion channel or linked to one.

Future investigations will likely employ a combination of biochemical and genetic approaches to isolate this receptor. One promising strategy involves the use of synthetic sirenin analogs carrying photoaffinity labels. researchgate.net These molecules can bind to the receptor and then be covalently cross-linked upon exposure to light, allowing for the isolation and identification of the receptor protein.

Once the receptor is identified, the focus will shift to elucidating the downstream signaling cascade. While calcium influx is a known effect, the complete sequence of events from receptor binding to the alteration of flagellar movement is not fully understood. Research will aim to identify other second messengers, protein kinases, phosphatases, and ion channels that participate in transducing the sirenin signal. The potential involvement of a G-protein coupled receptor (GPCR) system, common in other fungal pheromone pathways, remains an open area of investigation. db-thueringen.de

Comprehensive Genetic and Proteomic Characterization of Sirenin-Related Pathways

The advent of high-throughput sequencing and mass spectrometry offers powerful tools for a systems-level understanding of the sirenin response. somalogic.com Future research will focus on comprehensive genetic and proteomic analyses to create a complete inventory of the molecular players involved in the sirenin pathway.

Key research approaches will include:

Transcriptomics (RNA-Seq): By comparing the gene expression profiles of male gametes in the presence and absence of sirenin, researchers can identify all genes that are upregulated or downregulated in response to the pheromone. This can reveal not only the core signaling components but also genes involved in metabolic adjustments or structural changes required for the chemotactic response.

Proteomics: Using techniques like mass spectrometry, scientists can identify and quantify the entire set of proteins present in male gametes. frontiersin.orgnih.gov Comparing the proteomes of stimulated versus unstimulated gametes can reveal changes in protein abundance or post-translational modifications (e.g., phosphorylation) that are key to signal transduction. This approach provides a direct look at the functional molecules executing the response. nih.gov

Functional Genomics: Identifying sirenin-responsive genes and proteins will be followed by functional characterization. This will involve using modern gene-editing techniques, such as CRISPR/Cas9, to create targeted knockouts or mutations in Allomyces to determine the specific role of each component in the chemotaxis pathway.

Integrating these 'omics' datasets will provide a holistic view of the molecular network governing sirenin signaling, from gene to protein to cellular function. mdpi.com

Advanced Structural Biology of Sirenin-Receptor Interactions

A definitive understanding of how sirenin is recognized requires high-resolution three-dimensional structures of the pheromone bound to its receptor. Once the receptor protein is identified and isolated, advanced structural biology techniques will be indispensable.

Methods such as X-ray crystallography and cryogenic electron microscopy (Cryo-EM) will be employed to solve the atomic structure of the sirenin-receptor complex. nih.govesrf.fr This will provide unprecedented insight into:

The Binding Pocket: Revealing the precise amino acid residues in the receptor that make contact with the sirenin molecule. nih.gov

Mechanism of Activation: Visualizing the conformational changes that occur in the receptor upon sirenin binding, which trigger the downstream signal. esrf.fr

Specificity: Explaining why specific stereoisomers of sirenin are active while others are not, based on the precise fit between the pheromone and the receptor. researchgate.net

These structural studies will not only be crucial for understanding the fundamental biology of Allomyces but could also guide the design of synthetic agonists or antagonists to precisely manipulate the pathway for research purposes.

Ecological and Evolutionary Dynamics of Pheromone Diversity in Fungi

The study of sirenin in Allomyces provides a unique window into the evolution of sexual reproduction and chemical communication in early-diverging fungi. biorxiv.orgasm.org Sirenin is a sesquiterpenoid, structurally distinct from the peptide-based or trisporic acid pheromones found in other major fungal groups, highlighting the evolutionary plasticity of these signaling molecules. db-thueringen.deasm.org

Future research in this area will likely focus on:

Comparative Genomics: Sequencing the genomes of various Allomyces species and other related fungi can uncover the evolutionary origins of the sirenin biosynthetic pathway and its receptor system. biorxiv.org This can help answer questions about how such signaling systems arise and diversify.

Pheromone Evolution: Investigating the diversity of chemical signals within the Blastocladiomycota phylum. It is possible that other species use different, yet related, molecules for mate attraction. Understanding this diversity can shed light on the processes of speciation and reproductive isolation in fungi.

Sensory System Evolution: Some Allomyces species are known to respond to light (phototaxis) in addition to or instead of chemical cues. biologists.com This provides a rare opportunity to study how different sensory modalities evolve and are integrated at the single-cell level within a closely related group of organisms. biologists.com These studies can illuminate the ecological pressures that shape the evolution of sensory and mating systems. nih.gov

Development of Novel Research Tools for Allomyces Study

Progress in understanding sirenin signaling is intrinsically linked to the available experimental tools. A key future direction will be the continued development and refinement of methodologies specifically tailored for Allomyces. The tractability of Allomyces as a laboratory organism is a significant advantage for these efforts. biologists.com

Areas for tool development include:

Advanced Genetic Manipulation: While some genetic tools exist for Allomyces, the development of more robust and efficient techniques for gene knockout, knock-in, and overexpression, potentially leveraging CRISPR/Cas9 technology, is a high priority. This will accelerate the functional characterization of genes involved in the sirenin pathway.

Biosensors and Imaging: Creating genetically encoded biosensors for key signaling molecules like Ca2+ or specific protein kinase activities would allow for real-time visualization of the signaling dynamics within a single, motile gamete.

Synthetic Biology Approaches: The synthesis of novel sirenin analogs, including fluorescently-tagged versions for tracking or caged compounds that can be activated by light, will provide powerful probes to dissect the spatiotemporal aspects of the chemotactic response. researchgate.netallenpress.com

Microfluidic Assays: Developing sophisticated microfluidic devices to precisely control the chemical gradients experienced by gametes will allow for more quantitative and detailed studies of chemotactic behavior than current methods permit.

These new tools will empower researchers to ask more complex questions and gain deeper insights into the mechanisms of sirenin action and the broader biology of Allomyces.